Methyl prednisolone-16alpha-carboxylate
Methyl prednisolone-16alpha-carboxylate
Methyl prednisolone-16alpha-carboxylate is a methyl prednisolone-16-carboxylate, a primary alpha-hydroxy ketone and a tertiary alpha-hydroxy ketone. It derives from a prednisolone-16alpha-carboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
111802-47-2
VCID:
VC20857657
InChI:
InChI=1S/C23H30O7/c1-21-7-6-13(25)8-12(21)4-5-14-15-9-16(20(28)30-3)23(29,18(27)11-24)22(15,2)10-17(26)19(14)21/h6-8,14-17,19,24,26,29H,4-5,9-11H2,1-3H3/t14-,15-,16-,17-,19+,21-,22-,23-/m0/s1
SMILES:
CC12CC(C3C(C1CC(C2(C(=O)CO)O)C(=O)OC)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C23H30O7
Molecular Weight:
418.5 g/mol
Methyl prednisolone-16alpha-carboxylate
CAS No.: 111802-47-2
Cat. No.: VC20857657
Molecular Formula: C23H30O7
Molecular Weight: 418.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl prednisolone-16alpha-carboxylate is a methyl prednisolone-16-carboxylate, a primary alpha-hydroxy ketone and a tertiary alpha-hydroxy ketone. It derives from a prednisolone-16alpha-carboxylic acid. |
|---|---|
| CAS No. | 111802-47-2 |
| Molecular Formula | C23H30O7 |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | methyl (8S,9S,10R,11S,13S,14S,16R,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-16-carboxylate |
| Standard InChI | InChI=1S/C23H30O7/c1-21-7-6-13(25)8-12(21)4-5-14-15-9-16(20(28)30-3)23(29,18(27)11-24)22(15,2)10-17(26)19(14)21/h6-8,14-17,19,24,26,29H,4-5,9-11H2,1-3H3/t14-,15-,16-,17-,19+,21-,22-,23-/m0/s1 |
| Standard InChI Key | SNIXVWCOGOOOGH-UAHQIDPDSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1C[C@H]([C@@]2(C(=O)CO)O)C(=O)OC)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CC(C2(C(=O)CO)O)C(=O)OC)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CC(C2(C(=O)CO)O)C(=O)OC)CCC4=CC(=O)C=CC34C)O |
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